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Compound of Interest

Compound Name: Albutoin

Cat. No.: B1666822 Get Quote

Disclaimer: Information available directly on "Albutoin" is limited. This document provides a

detailed technical guide on the synthesis and chemical properties of a closely related and well-

studied compound, 5,5-diphenylhydantoin (Phenytoin), which belongs to the same hydantoin

class of anticonvulsant drugs. The principles and methodologies described herein are expected

to be highly relevant to the study of Albutoin.

Introduction
Albutoin is an anticonvulsant drug belonging to the hydantoin class of compounds.[1] These

compounds are characterized by a five-membered di-aza-heterocyclic ring. The most

prominent member of this class is 5,5-diphenylhydantoin, commonly known as Phenytoin.[2][3]

Phenytoin has been a cornerstone in the treatment of epilepsy for decades, and its synthesis

and chemical properties have been extensively studied.[4][5][6] This guide will provide an in-

depth look at the synthesis, chemical properties, and mechanism of action of 5,5-

diphenylhydantoin as a representative of the hydantoin family.

Chemical Properties
5,5-diphenylhydantoin is a white, crystalline powder.[2][5] It is a weak acid with a pKa of 8.3.[2]

The compound is practically insoluble in water but is soluble in acetone, ethanol, and alkali

hydroxides.[5] The sodium salt of phenytoin is more soluble in water.[2][7]
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The following table summarizes the key physicochemical properties of 5,5-diphenylhydantoin.

Property Value Reference

Molecular Formula C₁₅H₁₂N₂O₂ [3][7]

Molecular Weight 252.27 g/mol [2][7]

Melting Point 295-298 °C [2][7][8]

pKa 8.3 [2]

Appearance
White, odorless crystalline

powder
[2][3][5]

Solubility

Practically insoluble in water;

soluble in acetone, ethanol,

and alkali hydroxides

[5]

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of 5,5-

diphenylhydantoin. While specific spectra are not provided in the search results, typical

analytical techniques for characterization would include ¹H NMR, ¹³C NMR, Infrared (IR)

Spectroscopy, and Mass Spectrometry.

Synthesis of 5,5-diphenylhydantoin
The synthesis of 5,5-diphenylhydantoin can be achieved through several routes. A common

and historically significant method is the Biltz synthesis, which involves the condensation of

benzil with urea.[9]

Biltz Synthesis of Phenytoin
This synthesis involves a base-catalyzed addition of urea to benzil, followed by a benzilic acid

rearrangement (a 1,2-phenyl migration).[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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